3-Methylstyrene
3-Methylstyrene
Brand Name:
Vulcanchem
CAS No.:
100-80-1
VCID:
VC21011279
InChI:
InChI=1S/C9H10/c1-3-9-6-4-5-8(2)7-9/h3-7H,1H2,2H3
SMILES:
CC1=CC(=CC=C1)C=C
Molecular Formula:
CH3C6H4CH=CH2
C9H10
C9H10
C9H10
C9H10
Molecular Weight:
118.18 g/mol
3-Methylstyrene
CAS No.: 100-80-1
Cat. No.: VC21011279
Molecular Formula: CH3C6H4CH=CH2
C9H10
C9H10
Molecular Weight: 118.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100-80-1 |
|---|---|
| Molecular Formula | CH3C6H4CH=CH2 C9H10 C9H10 |
| Molecular Weight | 118.18 g/mol |
| IUPAC Name | 1-ethenyl-3-methylbenzene |
| Standard InChI | InChI=1S/C9H10/c1-3-9-6-4-5-8(2)7-9/h3-7H,1H2,2H3 |
| Standard InChI Key | JZHGRUMIRATHIU-UHFFFAOYSA-N |
| Impurities | Contains the following stabilizer(s): 3,5-Di-tert-butylpyrocatechol (0.1 %) |
| SMILES | CC1=CC(=CC=C1)C=C |
| Canonical SMILES | CC1=CC(=CC=C1)C=C |
| Boiling Point | 164.0 °C 170 °C 172 °C |
| Colorform | Liquid |
| Flash Point | 60 °C |
| Melting Point | -86.3 °C |
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